Estra-1,3,5(10)-trien-17-one, 3-(sulfooxy)-, potassium salt
Overview
Description
“Estra-1,3,5(10)-trien-17-one, 3-(sulfooxy)-, potassium salt” is also known as Estropipate . It is a heterocyclic organic compound with the molecular formula C18H22O5S.K . The compound has a molecular weight of 388.52 .
Molecular Structure Analysis
The compound’s structure consists of a steroid backbone with a sulfooxy group attached . The IUPAC name for this compound is potassium [(8R,9S,13S,14S)-13-methyl-17-oxo-7,8,9,11,12,14,15,16-octahydro-6H-cyclopenta[a]phenanthren-3-yl] hydrogen sulfate .Physical And Chemical Properties Analysis
The compound has a molecular weight of 388.52 . It has 5 H-Bond acceptors and 1 H-Bond donor . The compound’s exact mass is 389.08300 .Scientific Research Applications
Environmental Analysis
Estrone 3-sulfate potassium salt is used in environmental analysis, particularly in the measurement of free and conjugated estrogens in surface water . It’s used in liquid chromatography tandem mass spectrometry (LC-MSn) to detect estrogen in free and conjugated forms .
Soil Column Transport
The compound plays a significant role in soil column transport studies. It’s used to understand the mobility and abiotic transformation of estrone and estrone-3-sulfate over spatial and time scales during soil transport . The migration capacity of Estrone 3-sulfate is stronger than estrone in soil .
Endocrine Disruption Studies
Estrone 3-sulfate is used in studies related to endocrine disruption. It’s known to exhibit strong endocrine disrupting potency to aqueous species and even human beings at low range .
Inhibitor of Organic Anion Transport Polypeptide 1B1 (OATP1B1)
Estrone 3-sulfate inhibits organic anion transport polypeptide 1B1 (OATP1B1) and is selective for OATP1B1 over OATP1B3 .
Treatment of Menopausal Symptoms
Formulations containing estrone 3-sulfate have been used in the treatment of menopausal symptoms .
Prevention of Osteoporosis
The compound is used in the prevention of osteoporosis in high-risk populations .
Study of Human Bone Metabolism
Estrone 3-sulfate is used in the study of human bone metabolism. Its conversion to estradiol requires steroid sulfatase activity .
Steroid Estrogen Research
As an endogenous steroid, estrone 3-sulfate is converted into estrone in vivo . It’s used in research related to steroid estrogens .
Future Directions
Mechanism of Action
Target of Action
Estrone 3-sulfate potassium salt, also known as Estra-1,3,5(10)-trien-17-one, 3-(sulfooxy)-, potassium salt, is a form of estrogen . The primary targets of this compound are nuclear receptors in estrogen-responsive tissues . These receptors play a crucial role in various biological processes, including the regulation of the menstrual cycle, maintenance of pregnancy, and development of secondary sexual characteristics .
Mode of Action
The compound interacts with its targets by entering the cells of responsive tissues, where it binds to estrogen receptors . The hormone-bound estrogen receptors dimerize, translocate to the nucleus of cells, and bind to estrogen response elements (ERE) of genes . This interaction modulates the pituitary secretion of the gonadotropins, luteinizing hormone (LH), and follicle-stimulating hormone (FSH), through a negative feedback mechanism .
Biochemical Pathways
Estrone 3-sulfate potassium salt affects several biochemical pathways. It is converted to estradiol, a more potent form of estrogen, through the activity of steroid sulfatase . This conversion process is a key part of the steroid hormone biosynthesis pathway .
Pharmacokinetics
It is known that its conversion to estradiol requires steroid sulfatase activity . This suggests that the compound’s bioavailability may be influenced by the presence and activity of this enzyme in the body.
Result of Action
The action of Estrone 3-sulfate potassium salt results in the modulation of various molecular and cellular processes. As an estrogen, it can alleviate symptoms of menopause, treat some types of infertility, underdevelopment of female sexual characteristics, vaginal atrophy, some types of breast cancer (particularly in men and postmenopausal women), prostate cancer, and prevent osteoporosis .
Action Environment
The action of Estrone 3-sulfate potassium salt can be influenced by various environmental factors. For example, a study on the migration and abiotic transformation of estrone and estrone-3-sulfate during soil transport showed that the migration capacity of estrone-3-sulfate was far stronger than estrone in soil . This suggests that the compound’s action, efficacy, and stability may be affected by its environment, including the presence of other compounds and the physical and chemical properties of the environment .
properties
InChI |
InChI=1S/C18H22O5S.K/c1-18-9-8-14-13-5-3-12(23-24(20,21)22)10-11(13)2-4-15(14)16(18)6-7-17(18)19;/h3,5,10,14-16H,2,4,6-9H2,1H3,(H,20,21,22);/t14-,15-,16+,18+;/m1./s1 |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
JFIBAFYJSLMYFH-ZFINNJDLSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC12CCC3C(C1CCC2=O)CCC4=C3C=CC(=C4)OS(=O)(=O)O.[K] |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C[C@]12CC[C@H]3[C@H]([C@@H]1CCC2=O)CCC4=C3C=CC(=C4)OS(=O)(=O)O.[K] |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H22KO5S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
389.5 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Estra-1,3,5(10)-trien-17-one, 3-(sulfooxy)-, potassium salt | |
CAS RN |
1240-04-6 |
Source
|
| Record name | Estra-1,3,5(10)-trien-17-one, 3-(sulfooxy)-, potassium salt | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=1240-04-6 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | Estra-1,3,5(10)-trien-17-one, 3-(sulfooxy)-, potassium salt | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.013.623 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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